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Compound of Interest

Compound Name: 2-Pyrimidinemethanamine

Cat. No.: B1307922

An In-depth Technical Guide to 2-
Aminomethylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-Aminomethylpyrimidine. The information is intended to support research,
synthesis, and drug development activities involving this versatile synthetic intermediate.

Core Physical and Chemical Properties

2-Aminomethylpyrimidine is most commonly available and handled as its hydrochloride salt.
The following data pertains to 2-Aminomethylpyrimidine hydrochloride.
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Property

Value

Citation(s)

Chemical Name

2-Pyrimidinemethanamine,

monohydrochloride

[1](2]

CAS Number

372118-67-7

[L1E2]E31[4105]

Molecular Formula

CsH7N3 « HCI

[1]

Formula Weight

145.59 g/mol (or 145.6 g/mol )

[11(31[4]

Appearance Crystalline solid [1][5]
Melting Point 220-230 °C [5]
Boiling Point No data available [5]
No specific data available, but
related aminopyrimidines are
o moderately soluble in water
Solubility ) )
and soluble in polar organic
solvents like methanol and
ethanol.[6]
Purity >98% [1]

Storage Temperature

Recommended storage at

-20°C in a freezer for long-term

stability.[7]

Spectral Data

e UV (Amax): 246, 282 nm[1]

e 1H NMR Spectroscopy: The proton NMR spectrum of the related compound 2-

aminopyrimidine shows signals for the amino protons and aromatic protons. For 2-

aminomethylpyrimidine, one would expect to see characteristic signals for the methylene (-

CHz2-) protons adjacent to the amino group and the pyrimidine ring, typically in the range of

2.3-3.0 ppm, and the amino (-NHz) protons, which can appear over a broad range (0.5-5.0

ppm) and may be exchangeable with D20.[8] The aromatic protons on the pyrimidine ring

would also be present.
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» IR Spectroscopy: Infrared spectra of primary amines typically show two N-H stretching bands
in the 3400 to 3500 cm~1 region.[8] The spectrum would also exhibit C-H stretching from the
pyrimidine ring and the methylene group, and C=N stretching vibrations characteristic of the
pyrimidine ring.[9]

Chemical Properties and Reactivity

Stability: 2-Aminomethylpyrimidine hydrochloride is stable under recommended storage
conditions.[5] It should be stored in a tightly closed container in a dry, cool, and well-ventilated
place.[10] It is incompatible with strong acids and alkalis, as well as strong oxidizing and
reducing agents. Under fire conditions, it may decompose and emit toxic fumes.[5]

Reactivity: The primary reactivity of 2-aminomethylpyrimidine stems from the nucleophilic
nature of the primary amino group. This group can readily participate in reactions such as
amidation, alkylation, and acylation. The pyrimidine ring itself is electron-deficient, which
influences the reactivity of the overall molecule. It serves as a crucial building block in organic
synthesis, particularly for the construction of more complex pharmaceutical compounds.[2][4]

Synthesis and Experimental Protocols

2-Aminomethylpyrimidine is a key synthetic intermediate.[1][4] A common synthetic route to
prepare 2-(aminomethyl)pyrimidine derivatives involves the nucleophilic substitution of a
leaving group on a precursor molecule.

Experimental Protocol: Synthesis from 2-(Chloromethyl)pyrimidine hydrochloride

This protocol describes a general method for reacting an amine with 2-(chloromethyl)pyrimidine
hydrochloride, which can be adapted for the synthesis of 2-aminomethylpyrimidine itself (using
ammonia as the nucleophile) or its derivatives.[11]

» Reaction Setup: A solution of 2-(chloromethyl)pyrimidine hydrochloride (1.0 equivalent) is
prepared in a suitable anhydrous solvent such as N,N-Dimethylformamide (DMF), ethanol, or
acetonitrile.

o Addition of Reagents: The amine nucleophile (1.0-2.2 equivalents) is added to the solution,
followed by a base (e.g., K2COs, EtsN) to neutralize the hydrochloric acid generated during
the reaction.[11]
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e Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated
to facilitate the reaction. Progress is monitored using Thin-Layer Chromatography (TLC).[12]

» Work-up and Purification: Upon completion, the reaction mixture is cooled and poured into
ice-cold water. The aqueous layer is then extracted with an organic solvent like ethyl acetate.
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and concentrated under reduced pressure. The resulting crude product is purified by column
chromatography on silica gel or by recrystallization.[12]

General Synthetic Workflow
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Caption: General workflow for the synthesis of 2-(aminomethyl)pyrimidine derivatives.
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Applications in Drug Development

2-Aminomethylpyrimidine is a valuable building block for the synthesis of biologically active
molecules and approved pharmaceuticals.[13] Its pyrimidine core is a prevalent feature in
numerous therapeutic agents.[11]

Key Applications:

o Avanafil Intermediate: It is used as a pharmaceutical intermediate in the synthesis of
Avanafil, a PDES5 inhibitor used to treat erectile dysfunction.[2][14]

e [3-Secretase Inhibitors: The compound is a reagent used in the synthesis of spirocyclic
acylguanidines, which act as -secretase (BACEL) inhibitors for the potential treatment of
neurodegenerative disorders such as Alzheimer's disease.[4]

» Kinase Inhibitors: The 2-aminopyrimidine scaffold is a common pharmacophore in the
development of various kinase inhibitors used in oncology.[11][13]

» Antimicrobial Agents: Pyrimidine derivatives, in general, exhibit a broad spectrum of
biological activities, including antimicrobial properties.[15][16]

Role as a Synthetic Building Block
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Caption: Logical relationship of 2-Aminomethylpyrimidine as a key intermediate.

Safety and Handling

2-Aminomethylpyrimidine hydrochloride is classified as harmful if swallowed and causes skin
and serious eye irritation.[5] It may also cause respiratory irritation.[5]

Precautionary Measures:

o Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, or spray. Wash hands
thoroughly after handling and do not eat, drink, or smoke when using this product.[5]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[5]

o First Aid:
o If on skin: Wash with plenty of soap and water.
o If inhaled: Remove to fresh air.

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do.[5]

o Spills: Clean up spills immediately, avoiding dust generation. Sweep up the material and
place it into a suitable container for disposal.[10]

This product is intended for laboratory research use only and is not for human or veterinary
use.[1] Always consult the latest Safety Data Sheet (SDS) from your supplier before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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